Cas no 104226-31-5 (1-N-Benzyl-1-N-methylbenzene-1,4-diamine)

• Product Name: 1-N-Benzyl-1-N-methylbenzene-1,4-diamine
• CAS No: 104226-31-5
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 3566986
• PubChem ID: 20119898
• Update Time: 2025-04-22

1-N-Benzyl-1-N-methylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N-methyl-N-(phenylmethyl)-
• N-1-Benzyl-N-1-methyl-1,4-benzenediamine
• N1-BENZYL-N1-METHYLBENZENE-1,4-DIAMINE
• 1,4-Benzenediamine, N1-methyl-N1-(phenylmethyl)-
• CS-0250320
• G42732
• 4-N-benzyl-4-N-methylbenzene-1,4-diamine
• EN300-50471
• N1-Benzyl-N1-methyl-1,4-benzenediamine
• 104226-31-5
• SCHEMBL6606938
• SB79070
• N-benzyl-N-methyl-benzene-1,4-diamine
• Z285202572
• MFCD07365102
• DB-109871
• AKOS000159465
• 1-N-benzyl-1-N-methylbenzene-1,4-diamine
• EEA22631
• 103-775-4
• 1-N-Benzyl-1-N-methylbenzene-1,4-diamine

• Inchi： 1S/C14H16N2/c1-16(11-12-5-3-2-4-6-12)14-9-7-13(15)8-10-14/h2-10H,11,15H2,1H3
• InChI Key： IHDXFVHLQONBFX-UHFFFAOYSA-N
• SMILES： N(C)(C1C=CC(=CC=1)N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.3Ų